3-(3-chloro-4-methoxyphenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one

• IUPAC Name: (5Z)-3-(3-chloro-4-methoxyphenyl)-5-[(5-nitrofuran-2-yl)methylidene]-2-sulfanylidene-1,3-thiazolidin-4-one
• InChI: InChI=1S/C15H9ClN2O5S2/c1-22-11-4-2-8(6-10(11)16)17-14(19)12(25-15(17)24)7-9-3-5-13(23-9)18(20)21/h2-7H,1H3/b12-7-
• InChI Key: WPEAENNEPGJZMJ-GHXNOFRVSA-N
• Canonical SMILES: COC1=C(C=C(C=C1)N2C(=O)C(=CC3=CC=C(O3)[N+](=O)[O-])SC2=S)Cl
• Isomeric SMILES: COC1=C(C=C(C=C1)N2C(=O)/C(=C/C3=CC=C(O3)[N+](=O)[O-])/SC2=S)Cl
• Molecular Formula: C15H9ClN2O5S2
• Molecular Weight: 396.8 g/mol

Description

3-(3-chloro-4-methoxyphenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is a useful research compound. Its molecular formula is C15H9ClN2O5S2 and its molecular weight is 396.8 g/mol. The purity is usually 95%.
The exact mass of the compound 3-(3-chloro-4-methoxyphenyl)-5-[(5-nitro-2-furyl)methylene]-2-thioxo-1,3-thiazolidin-4-one is 395.9641414 g/mol and the complexity rating of the compound is 611. The storage condition is unknown. Please store according to label instructions upon receipt of goods.
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Scientific Research Applications

Antimicrobial Activity

Research has demonstrated the synthesis and antimicrobial study of linked heterocyclics containing thiazolidin-4-one, showing significant antimicrobial activity against both Gram-positive and Gram-negative bacteria, as well as fungi. Compounds containing moieties like 4-nitrophenyl and 2-furyl at the 2-position of the thiazolidin-4-one ring exhibited good inhibitory activity against all tested organisms, highlighting the potential of these compounds in developing new antimicrobial agents (Cherkupally Sanjeeva Reddy et al., 2010).

Material Science and Structural Analysis

In material science, the structural properties of nickel(II) azo dye complexes of thioxo-thiazolidinone derivatives have been characterized, including their thermal properties and antimicrobial activities. The interaction of these complexes with calf thymus DNA (CT-DNA) indicates potential applications in the field of biochemistry and drug design, showing a hyperchromism effect coupled with an obvious bathochromic shift (A. El-Sonbati et al., 2017).

Chemical Synthesis and Drug Design

Another study focused on the synthesis, molecular, and solid-state structure of a thiazolidin-4-one derivative, employing X-ray powder diffraction and DFT studies. The research provides insights into the crystal structure and theoretical analysis, contributing to our understanding of the chemical and physical properties of thiazolidin-4-one derivatives. Such studies are crucial for drug design and material science, where the molecular structure plays a pivotal role in determining the compound's functionality and application (Rachida Rahmani et al., 2017).